Cas no 1418217-95-4 (DBCO-Biotin)

DBCO-Biotin is a bifunctional reagent combining dibenzocyclooctyne (DBCO) and biotin, enabling efficient bioorthogonal labeling and detection. The DBCO group undergoes strain-promoted azide-alkyne cycloaddition (SPAAC) with azide-modified biomolecules, offering rapid, copper-free click chemistry. The biotin moiety facilitates high-affinity binding to streptavidin or avidin, allowing subsequent purification or visualization. Key advantages include its stability under physiological conditions, specificity in complex biological systems, and compatibility with azide-functionalized substrates without cytotoxic catalysts. This reagent is widely used in proteomics, cell surface labeling, and biomolecule conjugation, providing a robust tool for researchers requiring precise and efficient bioconjugation strategies.
DBCO-Biotin structure
DBCO-Biotin structure
Product Name:DBCO-Biotin
CAS No:1418217-95-4
MF:C28H30N4O3S
MW:502.627805233002
MDL:MFCD22380751
CID:4766443
PubChem ID:121235600
Update Time:2025-06-15

DBCO-Biotin Chemical and Physical Properties

Names and Identifiers

    • DBCO-Biotin
    • Azadibenzocyclooctyne-Biotin conjugate
    • DA-72582
    • starbld0041046
    • HY-123916
    • MFCD22380751
    • 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[3-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-3-oxopropyl]pentanamide
    • AKOS040743154
    • 1418217-95-4
    • DBCO-Biotin?
    • CS-0087463
    • F88705
    • 5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]-N-(3-{2-azatricyclo[10.4.0.0,hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl}-3-oxopropyl)pentanamide
    • (3AS,4S,6aR)-N-[3-(11,12-Didehydrodibenz[b,f]azocin-5(6H)-yl)-3-oxopropyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
    • 5-[(3aS,4S,6aR)-2-oxo-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(3-{2-azatricyclo[10.4.0.0?,?]hexadeca-1(12),4,6,8,13,15-hexaen-10-yn-2-yl}-3-oxopropyl)pentanamide
    • MDL: MFCD22380751
    • Inchi: 1S/C28H30N4O3S/c33-25(12-6-5-11-24-27-22(18-36-24)30-28(35)31-27)29-16-15-26(34)32-17-21-9-2-1-7-19(21)13-14-20-8-3-4-10-23(20)32/h1-4,7-10,22,24,27H,5-6,11-12,15-18H2,(H,29,33)(H2,30,31,35)/t22-,24-,27-/m0/s1
    • InChI Key: ODZDNKWGVJPVBP-DPPGTGKWSA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCC(N1C3C=CC=CC=3C#CC3C=CC=CC=3C1)=O)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 502.20386201g/mol
  • Monoisotopic Mass: 502.20386201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 898
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 116

DBCO-Biotin Pricemore >>

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Additional information on DBCO-Biotin

DBCO-Biotin (CAS No. 1418217-95-4): A Versatile Tool for Bioorthogonal Labeling and Detection

In the rapidly evolving field of bioconjugation and molecular imaging, DBCO-Biotin (CAS No. 1418217-95-4) has emerged as a critical reagent for researchers seeking precise and efficient labeling strategies. This compound combines the bioorthogonal reactivity of dibenzocyclooctyne (DBCO) with the high-affinity binding of biotin, enabling applications in proteomics, diagnostics, and drug discovery. Its unique properties align with current trends in click chemistry and targeted drug delivery, addressing key challenges in modern biomedical research.

The growing demand for DBCO-Biotin conjugation reflects its compatibility with azide-containing molecules, a feature widely exploited in live-cell imaging and surface modification. Unlike traditional biotinylation methods, the strain-promoted alkyne-azide cycloaddition (SPAAC) mediated by DBCO occurs without cytotoxic copper catalysts, making it ideal for sensitive biological systems. Recent publications highlight its role in antibody-drug conjugates (ADCs) and nanoparticle functionalization, areas dominating 2024's pharmaceutical innovation discussions.

From an SEO perspective, users frequently search for "DBCO-Biotin protocol" or "DBCO vs. TCO reactivity," underscoring the need for practical guidance. The compound's water solubility (enhanced by PEG linkers in some derivatives) and pH stability (2–10 range) make it superior to maleimide-based alternatives, a fact emphasized in mass spectrometry workflows. Notably, its biotin-streptavidin interaction (Kd ≈ 10^-14 M) allows ultrasensitive detection via ELISA or Western blot, answering common queries about "how to visualize DBCO-labeled proteins."

Innovative applications include spatial omics – a hot topic in single-cell analysis – where DBCO-Biotin tags cellular metabolites for super-resolution microscopy. The compound's long shelf life (-20°C storage) and commercial availability (e.g., Sigma-Aldrich, Thermo Fisher) further drive adoption. Researchers comparing "DBCO-Biotin vs. NHS-Biotin" will appreciate its kinetic efficiency (second-order rate constant ~1 M^-1s^-1) and minimal byproduct formation.

Emerging studies leverage DBCO-Biotin for extracellular vesicle tracking – a trending subject in liquid biopsy development. Its dual-functionality (click reactivity + affinity purification) simplifies exosome isolation, addressing searches like "biotinylation of exosomes." The compound's low immunogenicity also makes it valuable for in vivo targeting, particularly in CAR-T cell therapy research where precise labeling is paramount.

Quality control remains a frequent concern; HPLC data typically shows >95% purity for CAS 1418217-95-4, with UV-Vis characterization (λmax ~280 nm) confirming structural integrity. For those troubleshooting "DBCO-Biotin reaction failure," optimizing molar ratios (1.5:1 DBCO:azide recommended) and avoiding thiol-containing buffers often resolves issues. These practical insights enhance the article's utility beyond theoretical descriptions.

Future directions may involve DBCO-Biotin in CRISPR delivery systems or AI-driven biomarker discovery, aligning with investor interest in theranostics. As the scientific community prioritizes reproducibility, detailed documentation of reaction conditions and stoichiometry calculations for this compound will remain essential – a point frequently overlooked in protocol forums but critical for high-impact publications.

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